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Introduction
Rosmarinic acid is a naturally occurring polyphenolic compound found in numerous medicinal

herbs, particularly those from the Lamiaceae family, such as rosemary (Rosmarinus officinalis),

lemon balm (Melissa officinalis), and sage (Salvia officinalis).[1][2] It is renowned for its

significant pharmacological properties, including antioxidant, anti-inflammatory, antiviral, and

antibacterial activities.[1][3][4][5] Supercritical fluid extraction (SFE) with carbon dioxide (CO2)

has emerged as a green and efficient technology for selectively extracting bioactive

compounds like rosmarinic acid.[6][7] This method offers several advantages over traditional

solvent extraction, including the use of a non-toxic, non-flammable, and environmentally

friendly solvent, milder operating temperatures that prevent thermal degradation of sensitive

compounds, and the ability to obtain solvent-free extracts.[6][8]

This document provides detailed application notes and protocols for the supercritical fluid

extraction of rosmarinic acid from various medicinal herbs. It is intended to guide researchers,

scientists, and drug development professionals in optimizing extraction processes and applying

this technology for the isolation of high-purity rosmarinic acid for further investigation and

application.
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Data Presentation: Supercritical Fluid Extraction
Parameters for Rosmarinic Acid
The following tables summarize the quantitative data from various studies on the SFE of

rosmarinic acid from different medicinal herbs.

Table 1: SFE Parameters for Rosmarinic Acid Extraction from Rosmarinus officinalis

(Rosemary)

Pressure
(bar)

Temperatur
e (°C)

Co-solvent
(% Ethanol)

Rosmarinic
Acid Yield
(mg/g dry
matter)

Total
Extract
Yield (%)

Reference

150 80 15 3.43 ± 0.13 21.86 ± 1.55 [9]

350 100 Not specified

Not specified

(part of total

phenolics)

Not specified [10]

300 40 Not specified

Not specified

(part of

phenolic

diterpenes)

4.87 ± 0.20 [11]

5000 psi

(~345 bar)
80 Not specified

Identified as

a major

component

5.3 [12]

100-300 30-60 Not specified
Concentratio

n studied
Not specified [1]

Table 2: SFE Parameters for Rosmarinic Acid Extraction from Melissa officinalis (Lemon

Balm)
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Pressure
(bar)

Temperatur
e (°C)

Co-solvent
Rosmarinic
Acid Yield

Total
Extract
Yield

Reference

120-150 Not specified Ethanol

Efficient

extraction

noted

Not specified [7]

>420 >85 Not specified

Reduction in

yield

observed

Not specified [7]

Not specified Not specified
Ethanol and

Water

Ethanol found

to be more

appropriate

Not specified [6][7]

Table 3: SFE Parameters for Rosmarinic Acid Extraction from Salvia officinalis (Sage)

Pressure
(MPa)

Temperature
(°C)

CO2 Flow Rate
( kg/h )

Rosmarinic
Acid Content

Reference

29.5 49.1 3

Enriched in

polyphenols,

28.4 mg/g in a

subsequent hot

water extract

[13][14]

29.45 49.19 3

Optimal for

carnosic acid

and carnosol, RA

present

[15]

Experimental Protocols
Protocol 1: Supercritical CO2 Extraction of Rosmarinic
Acid from Rosmarinus officinalis (Rosemary)
This protocol is based on the optimized conditions reported by Chadni et al.[9]
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1. Sample Preparation: a. Obtain dried leaves of Rosmarinus officinalis. b. Grind the leaves into

a fine powder to increase the surface area for extraction.

2. Supercritical Fluid Extraction (SFE): a. Place 15 g of the rosemary leaf powder into the

extractor vessel of the SFE system.[9] b. Set the extraction parameters:

Pressure: 150 bar[9]
Temperature: 80 °C[9]
Co-solvent: 15% ethanol (by weight)[9]
CO2 Flow Rate: 15 g/min [9] c. Maintain a static extraction phase until the desired pressure
is reached.[9] d. The total extraction time is 3 hours.[9] e. Collect the extract from the
separator.

3. Post-Extraction Processing (Optional - for increased RA content): a. The solid residue from

the SFE can be subjected to a subsequent Soxhlet extraction with a suitable solvent to recover

more rosmarinic acid.[9]

4. Quantification of Rosmarinic Acid: a. Dissolve a known amount of the dried extract in a

suitable solvent (e.g., methanol or ethanol-water mixture). b. Analyze the solution using High-

Performance Liquid Chromatography (HPLC) with a C18 column.[16][17] c. Use a mobile

phase gradient of acetonitrile and acidified water (e.g., with formic or phosphoric acid).[18] d.

Detect rosmarinic acid at a wavelength of 330 nm.[16] e. Quantify the rosmarinic acid
content by comparing the peak area with that of a standard rosmarinic acid solution.

Protocol 2: Supercritical CO2 Extraction of Rosmarinic
Acid from Melissa officinalis (Lemon Balm)
This protocol is based on findings by Angelov et al. and Peev et al.[6][7][19]

1. Sample Preparation: a. Use dried leaves and stems of Melissa officinalis.[7] b. Grind the

plant material to a consistent particle size.

2. Supercritical Fluid Extraction (SFE): a. Load the ground lemon balm into the SFE extractor.

b. Set the extraction parameters:

Pressure: 120-150 bar (moderate pressure is suggested for energy efficiency)[7]
Temperature: Varies, but higher temperatures can influence yield.
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Co-solvent: Ethanol is recommended as a modifier to improve the extraction of the polar
rosmarinic acid.[6][7] The percentage can be optimized. c. Initiate the CO2 flow and the co-
solvent pump. d. Collect the extract over a specified extraction time.

3. Post-Extraction (Optional - Pre-treatment): a. A preliminary SFE run at moderate pressure

can be performed to extract essential oils first.[6] b. The remaining solid residue, now pre-

treated, can then be subjected to a solvent extraction (e.g., with ethanol-water mixtures) for

high recovery of rosmarinic acid.[19]

4. Quantification of Rosmarinic Acid: a. Follow the HPLC analysis method as described in

Protocol 1, section 4.

Protocol 3: Supercritical CO2 Extraction for Enrichment
of Rosmarinic Acid from Salvia officinalis (Sage)
This protocol is based on the methodology described by Bakota et al.[13][14]

1. Sample Preparation: a. Grind dried leaves of Salvia officinalis into a powder.[13]

2. Supercritical Fluid Extraction (SFE) as a Pre-treatment: a. Place the powdered sage leaves

into a stainless steel extraction cell.[13] b. Perform a supercritical CO2 extraction to remove

less polar compounds. Optimal conditions for related compounds in sage have been reported

at approximately 29.5 MPa (295 bar) and 49.1 °C.[15]

3. Subsequent Hot Water Extraction: a. After the SFE pre-treatment, subject the remaining

solid material to a hot water extraction.[13][14] This step will extract the more polar rosmarinic
acid, resulting in an extract enriched in this compound.[13][14]

4. Quantification of Rosmarinic Acid: a. Analyze the resulting extract using HPLC coupled with

mass spectrometry (LC-ESI-MS) for identification and quantification.[13] b. The HPLC

conditions would be similar to those described in Protocol 1, section 4.
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Caption: Experimental workflow for supercritical fluid extraction of rosmarinic acid.
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Caption: Key biological activities of rosmarinic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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